Cas no 1021114-31-7 (N-(3-fluorobenzyl)-3-(methoxymethyl)aniline)

• Product Name: N-(3-fluorobenzyl)-3-(methoxymethyl)aniline
• CAS No: 1021114-31-7
• MF: C₁₄H₁₄FNO
• MW: 231.265467166901
• CID: 1135102
• PubChem ID: 28489141
• Update Time: 2025-04-20

N-(3-fluorobenzyl)-3-(methoxymethyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-(3-Fluorobenzyl)-3-(methoxymethyl)aniline
• N-[(3-fluorophenyl)methyl]-3-methoxyaniline
• N-(3-Fluorobenzyl)-3-methoxyaniline
• A1-05939
• AKOS000242865
• 1021114-31-7
• N-(3-Fluorobenzyl)-3-Methoxyaniline, 97%
• N-(3-fluorobenzyl)-3-(methoxymethyl)aniline

• MDL： MFCD11147062
• Inchi： 1S/C14H14FNO/c1-17-14-7-3-6-13(9-14)16-10-11-4-2-5-12(15)8-11/h2-9,16H,10H2,1H3
• InChI Key： CXERNPQLJFDNML-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CNC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 231.105942232g/mol
• Monoisotopic Mass: 231.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.3Ų